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Compound of Interest

Compound Name:
3'-Chloro-3-(3-

chlorophenyl)propiophenone

CAS No.: 898762-59-9

Cat. No.: B3023796

Get Quote

Safe Disposal Protocol: 3'-Chloro-3-(3-chlorophenyl)propiophenone[1][2]

Executive Summary: The "Halogenated" Imperative
Core Directive: 3'-Chloro-3-(3-chlorophenyl)propiophenone is a halogenated aromatic

ketone.[1] Under no circumstances should this compound be commingled with general organic

waste (non-halogenated) or aqueous streams.[3][4]

Immediate Action Required:

Waste Stream:Halogenated Organic (often designated by green labeling/tags in institutional

settings).[5]

Disposal Method: High-temperature incineration (>1100°C) with acid gas scrubbing.[1]

Critical Hazard: Improper incineration at lower temperatures (standard for non-halogenated

waste) can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.
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Chemical Characterization & Hazard Identification
To dispose of a chemical safely, we must first understand its stability and reactivity.[2] This

molecule is a bis-chlorinated dihydrochalcone derivative, often seen as an intermediate in the

synthesis of antidepressants (e.g., Bupropion analogs).[2]

Property Data / Classification

Chemical Name 3'-Chloro-3-(3-chlorophenyl)propiophenone

Structure Class Halogenated Aromatic Ketone

Molecular Formula C₁₅H₁₂Cl₂O

Physical State Solid (typically off-white crystalline powder)

Primary Hazards

GHS07 (Irritant): Skin/Eye/Respiratory

Irritant.Aquatic Toxicity: High potential for long-

term adverse effects in aquatic environments

due to C-Cl bond stability.[1][2][6][7][8]

Reactivity
Stable under ambient conditions.[9][10] Not

pyrophoric or water-reactive.[1]

RCRA Status (USA)

Not specifically P- or U-listed, but regulated as

Characteristic Hazardous Waste

(Toxicity/Halogen content) if discarded.[1][2]

Pre-Disposal Treatment: The Self-Validating System
Trustworthiness in safety comes from redundancy.[1] Before this waste leaves your bench, you

must validate its state.[2]

A. Quenching (Not Required)
Unlike acid chlorides or organolithiums, this ketone is chemically stable. It does not require

quenching (e.g., with methanol or water) prior to disposal.[2] Adding water will only increase the

volume of waste and create a biphasic mixture that is more expensive to treat.

B. Segregation Logic (The "Why")
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You must segregate this from Non-Halogenated Solvents (Acetone, Hexane, Ethanol).[2][11]

Mechanism: Non-halogenated waste is often used as "fuel blending" for cement kilns.[4] If

you introduce chlorine into that stream, the combustion produces Hydrochloric Acid (HCl)

gas, which corrodes the kiln, and potential dioxins.[2]

Validation: Check the waste container label. If it says "Flammable Only" or "Non-

Halogenated," STOP. You need the container marked "Halogenated" or "High BTU with

Scrubbing."

Step-by-Step Disposal Protocol
Step 1: Container Selection

Material: Use High-Density Polyethylene (HDPE) or Glass (Amber).[1]

Avoid: Metal cans (unless lined), as residual acidity from hydrolysis can corrode metal over

time.[2]

Solid vs. Solution:

If Solid: Place in a wide-mouth jar.

If Solution (Mother Liquor): Ensure the solvent matrix is compatible with halogenated

waste (e.g., DCM, Chloroform).[2][11]

Step 2: Labeling & Documentation[1][3]
Chemical Name: Write the full IUPAC name. Do not use abbreviations like "Cl-Prop-Ketone."

[1]

Constituents: List "3'-Chloro-3-(3-chlorophenyl)propiophenone" and any solvents present

(e.g., "Dichloromethane 90%").

Hazard Checkboxes: Mark [x] Toxic, [x] Irritant.[2]

Step 3: The Hand-Off (Satellite Accumulation Area)
Place the container in the secondary containment bin designated for Halogenated Waste.
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Ensure the cap is vapor-tight.[1][3]

Log the addition on the SAA (Satellite Accumulation Area) inventory sheet.

Visualizing the Decision Logic
The following diagram illustrates the critical decision pathway for segregating this specific

intermediate.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-chlorophenyl_propan-1-one
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
3'-Chloro-3-(3-chlorophenyl)propiophenone

Is it Solid or Liquid?

Solid Substance

Dissolved in Solvent

Select Container:
HDPE or Glass

(No Metal)

Identify Solvent Base

Non-Halogenated Solvent
(e.g., Ethanol, Ethyl Acetate)

Mixture Risk

Halogenated Solvent
(e.g., DCM, Chloroform)

Compatible

CRITICAL ACTION:
Re-classify entire mixture as

HALOGENATED WASTE

Contamination Rule

Labeling:
Mark 'Halogenated'

List Full Chemical Name

Disposal Endpoint:
High-Temp Incineration

(w/ HCl Scrubbing)

Click to download full resolution via product page
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Caption: Decision tree for segregating halogenated intermediates. Note that mixing with non-

halogenated solvents defaults the entire stream to the stricter "Halogenated" classification.[3]

Emergency Contingencies
Spill Management (Solid):

PPE: Nitrile gloves, lab coat, safety goggles, and N95 dust mask (to prevent inhalation of

irritant dust).[2]

Containment: Do not dry sweep. Use a wet wipe or damp paper towel to pick up the powder

to minimize dust generation.

Disposal: Place all cleanup materials into the Halogenated Solid Waste container.

Spill Management (Solution):

Absorbent: Use vermiculite or a commercial organic spill pad.

Ventilation: If dissolved in DCM or Chloroform, evacuate the immediate area to allow fume

hood ventilation to clear vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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